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Compound Name: Fenmetramide

CAS No.: 5588-29-4

Cat. No.: B1596277

Get Quote

Abstract
This technical guide provides a comprehensive overview of Fenmetramide, a synthetic

morpholine derivative with potential psychoactive properties. Fenmetramide, or 2-Phenyl-3-

methyl-morpholin-5-one, was originally patented as an antidepressant in the 1960s but was

never commercially marketed[1]. It is structurally related to the stimulant phenmetrazine and is

also identified as a metabolite of phenmetrazine[2]. This document details the probable

synthetic pathways for Fenmetramide, outlines a comprehensive analytical strategy for its

characterization, and discusses its presumed mechanism of action based on its structural

analogy to well-studied phenmetrazine analogs. This guide is intended for researchers,

scientists, and professionals in drug development and forensic analysis who require a

foundational understanding of this compound.

Introduction and Chemical Identity
Fenmetramide is a derivative of phenmetrazine, distinguished by a ketone group at the 5-

position of the morpholine ring[1]. While pharmacological data for Fenmetramide is limited, its

structural similarity to phenmetrazine, a known norepinephrine-dopamine releasing agent,
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suggests it may possess psychostimulant effects[1][3][4]. The compound exists as cis and

trans isomers, with the specific stereochemistry influencing its biological activity.

Table 1: Chemical and Physical Properties of Fenmetramide

Property Value Source

IUPAC Name
2-Phenyl-3-methyl-morpholin-

5-one
[1]

Synonyms McN-1075 [5]

CAS Number 5588-29-4 [1]

Molecular Formula C₁₁H₁₃NO₂ [1][3]

Molar Mass 191.23 g/mol [1][6]

Appearance Solid (predicted) -

Solubility Soluble in organic solvents -

Synthesis of Fenmetramide
The synthesis of Fenmetramide can be approached through several routes, primarily based

on the cyclization of substituted amino alcohols. The most probable and historically referenced

method involves the reaction of an appropriate phenylethanolamine derivative with an alpha-

haloacetyl halide, followed by intramolecular cyclization.

Retrosynthetic Analysis
A logical retrosynthetic approach to Fenmetramide (I) involves disconnecting the amide bond

within the morpholine ring, leading to the precursor amino acid (II). This amino acid can be

further disconnected to reveal the starting materials: a substituted styrene oxide or equivalent

(III) and an amino acid ester (IV), or more directly from a substituted phenylethanolamine and a

haloacetylating agent.

Primary Synthetic Pathway
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The synthesis of Fenmetramide can be achieved through a multi-step process starting from

readily available precursors. The following pathway is based on established organic chemistry

principles and inferences from related syntheses.
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Styrene Oxide

1-Phenyl-2-(methylamino)ethanol

Ring-opening with Methylamine

Alanine Ester

Alternative starting material

N-(2-hydroxy-1-phenylethyl)-N-methyl-2-chloroacetamide

Acylation

Chloroacetyl Chloride

Fenmetramide (cis/trans mixture)

Intramolecular Williamson Ether Synthesis (Base-catalyzed cyclization)
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Crude Fenmetramide

TLC Analysis for Reaction Completion

Column Chromatography / Recrystallization

Purified Fenmetramide

Structural Confirmation Purity and Isomer Ratio Assessment

Characterized Fenmetramide1H and 13C NMR GC-MS IR Spectroscopy HPLC (Chiral if needed)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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